Cas no 1806769-01-6 (2-Amino-6-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1806769-01-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4847717
• Update Time: 2025-10-28

2-Amino-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H8F2N2O2/c9-7(10)5-2-1-4(3-6(13)14)8(11)12-5/h1-2,7H,3H2,(H2,11,12)(H,13,14)
• InChI Key： RBFQGTCRWFBVQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(N)=N1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806769-01-6)

2-Amino-6-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806769-01-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines an acetic acid moiety with an amino group, makes it particularly valuable for designing novel drugs and functional materials. Researchers are increasingly exploring its potential in addressing contemporary challenges such as antimicrobial resistance and sustainable crop protection.

The growing interest in 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid is reflected in its frequent appearance in scientific literature and patent applications. One of the key reasons for its popularity is its role in the development of small-molecule inhibitors, which are critical for targeting specific enzymes or pathways in diseases like cancer and inflammatory disorders. Additionally, its fluorinated component enhances metabolic stability, a property highly sought after in modern drug design. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic due to its ability to improve pharmacokinetics.

From an industrial perspective, CAS No. 1806769-01-6 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, manufacturers are seeking efficient and eco-friendly methods to produce such intermediates. Recent advancements in catalytic processes and flow chemistry have enabled more scalable and cost-effective production of 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid, reducing waste and energy consumption. These innovations resonate with the global push toward carbon neutrality and circular economy principles.

Another area where 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid shows promise is in agrochemical innovation. With the rising demand for high-efficiency, low-toxicity pesticides, this compound's derivatives are being investigated for their potential to protect crops from pests and diseases while minimizing environmental impact. Its heterocyclic framework provides a robust scaffold for modifying biological activity, making it a focal point for researchers developing next-generation crop protection agents.

For those searching for CAS 1806769-01-6 suppliers or 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid synthesis methods, it is essential to consider the compound's purity and scalability. High-purity grades are often required for pharmaceutical applications, where even minor impurities can affect efficacy and safety. Meanwhile, academic researchers may prioritize access to detailed spectroscopic data or crystallographic studies to validate their findings. These factors underscore the importance of reliable sourcing and transparent documentation in the chemical industry.

In summary, 2-Amino-6-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806769-01-6) represents a compelling example of how advanced organic chemistry can address real-world challenges. Whether in drug discovery, sustainable manufacturing, or agrochemical development, this compound continues to inspire innovation. As research progresses, its applications are likely to expand, further solidifying its role as a cornerstone of modern synthetic chemistry.